Cas no 2223059-10-5 (2-2-(1,1-difluoroethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-2-(1,1-difluoroethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2223059-10-5
• MF: C₁₄H₁₉BF₂O₂
• MW: 268.107271432877
• CID: 4741185
• PubChem ID: 131735439
• Update Time: 2025-10-19

2-2-(1,1-difluoroethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1,1-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-2-(1,1-difluoroethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H19BF2O2/c1-12(2)13(3,4)19-15(18-12)11-9-7-6-8-10(11)14(5,16)17/h6-9H,1-5H3
• InChI Key： FUXRSWYVUNKMOG-UHFFFAOYSA-N
• SMILES： CC(C1C(B2OC(C)(C)C(C)(C)O2)=CC=CC=1)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-2-(1,1-difluoroethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-2-(1,1-difluoroethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2223059-10-5)

2-2-(1,1-difluoroethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its CAS number 2223059-10-5, is a derivative of dioxaborolane, a class of boron-containing heterocycles that play a pivotal role in cross-coupling reactions. The unique structural features of this molecule, particularly the presence of a 1,1-difluoroethyl substituent and a tetramethyl-substituted dioxaborolane core, make it a versatile intermediate in the synthesis of complex organic molecules.

The dioxaborolane moiety is known for its stability and reactivity in metal-catalyzed borylation reactions. These reactions are fundamental in modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The tetramethyl substitution on the dioxaborolane ring enhances its kinetic stability while maintaining its reactivity, making it an ideal candidate for applications in pharmaceutical synthesis where high selectivity and yield are critical.

The 1,1-difluoroethyl group introduces additional electronic and steric effects that can influence the reactivity and selectivity of the compound. Fluorine atoms are known to exhibit strong electron-withdrawing effects through hyperconjugation and inductive effects, which can modulate the electronic properties of adjacent functional groups. This feature is particularly valuable in pharmaceutical applications where precise control over reaction pathways is essential for achieving desired biological activity.

In recent years, there has been growing interest in the development of boron-containing pharmaceuticals due to their unique biochemical properties. Boronated compounds have shown promise as antineoplastic agents, enzyme inhibitors, and imaging agents. The synthesis of 2-2-(1,1-difluoroethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exemplifies the ongoing efforts to explore novel boron-based scaffolds for therapeutic applications.

One of the most notable applications of this compound is in the context of transition-metal-catalyzed cross-coupling reactions, particularly Suzuki-Miyaura coupling. This reaction is widely used in the pharmaceutical industry to construct biaryl structures, which are prevalent in many bioactive molecules. The presence of the dioxaborolane group allows for efficient borylation of aryl halides or triflates, followed by coupling with other boronic acids or esters under palladium catalysis.

Recent advancements in catalytic systems have further enhanced the utility of 2-2-(1,1-difluoroethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. For instance, ligand-assisted palladium catalysis has enabled milder reaction conditions and improved yields in cross-coupling reactions. These developments have opened new avenues for the synthesis of complex drug molecules with enhanced efficiency and selectivity.

The fluorinated dioxaborolane derivatives have also been explored for their potential in medicinal chemistry due to the metabolic stability provided by fluorine substitution. Fluorine atoms can prevent unwanted degradation pathways by inhibiting enzymatic hydrolysis or oxidation. This property is particularly important for drugs that require prolonged circulation times or specific metabolic profiles.

In addition to its synthetic utility, 2-2-(1,1-difluoroethyl)phenyl-4,4,5,5-tetramethyl-1，3，2-dioxaborolane has been investigated for its role in materials science. Boron-containing compounds are known to exhibit interesting electronic properties when incorporated into organic semiconductors or conductive polymers. The unique combination of electronic and steric effects provided by this molecule makes it a promising candidate for developing novel materials with tailored properties.

The structural diversity offered by this compound also makes it a valuable tool for computational studies. Molecular modeling techniques can be employed to understand how different substituents influence the reactivity and selectivity of borylation reactions. These insights can guide the design of more efficient synthetic strategies and lead to the discovery of new boron-containing intermediates with enhanced performance.

Future research directions may focus on expanding the scope of applications for CAS No. 2223059-10-5 by exploring novel reaction pathways or incorporating it into advanced materials systems. The growing demand for specialized organoboron compounds underscores their importance in both academic research and industrial applications.

In conclusion, 2-2-(1，1-difluoroethyl)phenyl-4，4，5，5-tetramethyl-l，3，2-dioxaborolane represents a significant advancement in synthetic chemistry with broad implications for pharmaceuticals and materials science。 Its unique structural features make it a versatile intermediate for constructing complex organic molecules while offering enhanced stability and reactivity under various conditions。 As research continues to uncover new applications，this compound is poised to play an increasingly important role in modern chemical synthesis。